Cas no 2229332-07-2 (1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229332-07-2
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 6412481
• PubChem ID: 165843420
• Update Time: 2025-06-03

1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• EN300-2002004
• 2229332-07-2

• Inchi： 1S/C11H18O4S/c1-10(2)8(4-7-16(10,14)15)11(9(12)13)5-3-6-11/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： JTTVFYWLPLKHCL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(C(=O)O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 246.09258022g/mol
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229332-07-2)

The compound 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229332-07-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclobutane ring and the sulfone (1lambda6-thiolan) moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid is its relevance to current trends in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to interact with specific biological pathways. The carboxylic acid functional group in this molecule provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This aligns with the increasing demand for small-molecule therapeutics that can address unmet medical needs.

From a synthetic chemistry perspective, the 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid presents an intriguing challenge. The presence of both the cyclobutane and sulfone groups requires careful consideration of reaction conditions to avoid unwanted side reactions. Recent advancements in green chemistry and catalytic methods have opened new avenues for the efficient synthesis of such complex molecules. Researchers are also exploring the use of flow chemistry and microwave-assisted synthesis to improve yields and reduce environmental impact.

The potential applications of 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid extend beyond pharmaceuticals. In the field of materials science, this compound could serve as a precursor for the development of advanced polymers with unique properties. The sulfone group, in particular, is known to impart thermal stability and chemical resistance, making it valuable for high-performance materials. Additionally, the cyclobutane ring can contribute to the rigidity of polymer chains, potentially leading to materials with enhanced mechanical strength.

As the scientific community continues to explore the possibilities of 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid, questions about its biological activity and mechanism of action remain at the forefront. Computational modeling and in silico screening are being employed to predict its interactions with biological targets, while high-throughput screening assays are being developed to validate these predictions experimentally. The integration of artificial intelligence in drug discovery is further accelerating the identification of potential applications for this compound.

In conclusion, 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229332-07-2) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structural features and potential applications make it a compound worth watching as new discoveries emerge. Whether in the realm of drug development, materials science, or synthetic methodology, this molecule is poised to make a significant impact in the years to come.